Cas no 119246-82-1 (2-Propan-2-yl-1,3,6,2-dioxazaborocane)

• Product Name: 2-Propan-2-yl-1,3,6,2-dioxazaborocane
• CAS No: 119246-82-1
• MF: C₇H₁₆BNO₂
• MW: 157.018442153931
• MDL: MFCD08274477
• CID: 827798
• PubChem ID: 14399380
• Update Time: 2025-10-20

2-Propan-2-yl-1,3,6,2-dioxazaborocane Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-1,3,6,2-dioxazaborocane
• Isopropylboronic acid diethanolamine ester
• 2-propan-2-yl-1,3,6,2-dioxazaborocane
• 119246-82-1
• 2-(PROPAN-2-YL)-1,3,6,2-DIOXAZABOROCANE
• DTXSID20559828
• 4H-1,3,6,2-Dioxazaborocine, tetrahydro-2-(1-methylethyl)-
• E90120
• AKOS006286734
• CS-0190064
• MFCD08274477
• 2-Propan-2-yl-1,3,6,2-dioxazaborocane

• MDL： MFCD08274477
• Inchi： 1S/C7H16BNO2/c1-7(2)8-10-5-3-9-4-6-11-8/h7,9H,3-6H2,1-2H3
• InChI Key： ZUDZAAOFXMKZHD-UHFFFAOYSA-N
• SMILES： O1B(C(C)C)OCCNCC1

Computed Properties

• Exact Mass: 157.12700
• Monoisotopic Mass: 157.1274089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Boiling Point: 298.758°C at 760 mmHg
• Flash Point: 134.484°C
• Refractive Index: 1.437
• PSA: 30.49000
• LogP: 0.84980

2-Propan-2-yl-1,3,6,2-dioxazaborocane Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 2-Propan-2-yl-1,3,6,2-dioxazaborocane

2-Propan-2-yl-1,3,6,2-dioxazaborocane

2-Propan-2-yl-1,3,6,2-dioxazaborocane is a unique compound with the CAS registry number 119246-82-1. This compound belongs to the class of organoboranes and has garnered significant attention in recent years due to its versatile applications in organic synthesis and materials science. The molecule consists of a dioxazaborocane ring system with a propan-2-yl substituent, which imparts unique electronic and structural properties.

The dioxazaborocane framework of 119246-82-1 is a six-membered ring containing two oxygen atoms and one boron atom. This structure is highly strained due to the electron-withdrawing nature of the boron atom and the oxygen atoms. The propan-2-yl group attached to the boron atom serves as an electron-donating substituent, which helps stabilize the molecule and modulates its reactivity. Recent studies have shown that this compound exhibits exceptional stability under various reaction conditions, making it a valuable intermediate in organic synthesis.

One of the most notable applications of 2-Propan-2-yl-1,3,6,2-dioxazaborocane is in the field of catalysis. Researchers have demonstrated that this compound can act as a highly efficient catalyst in cross-coupling reactions, such as the Suzuki-Miyaura coupling. The ability of this compound to facilitate these reactions under mild conditions has made it a preferred choice in the synthesis of complex organic molecules. Furthermore, its use in asymmetric catalysis has opened new avenues for the production of chiral compounds with high enantioselectivity.

In addition to its catalytic applications, 119246-82-1 has found significant utility in materials science. The compound has been employed as a precursor for the synthesis of advanced materials such as boron-containing polymers and ceramics. These materials exhibit excellent thermal stability and mechanical properties, making them suitable for high-performance applications in aerospace and electronics industries.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-Propan-2-yl-1,3,6,2-dioxazaborocane. High-level quantum mechanical calculations have revealed that the boron atom in this compound adopts a trigonal pyramidal geometry, which significantly influences its bonding interactions. This understanding has enabled researchers to design more efficient synthetic routes for this compound and optimize its properties for specific applications.

The synthesis of 119246-82-1 typically involves multi-step reactions starting from simple boron precursors. One common approach involves the reaction of boronic acids with suitable alcohols under acidic conditions to form the dioxazaborocane ring system. The propan-2-yl group is introduced through subsequent alkylation or substitution reactions. Recent studies have focused on developing more environmentally friendly and cost-effective synthetic methods for this compound.

The physical properties of 2-Propan-2-yl-1,3,6,2-dioxazaborocane are well-documented. It is a colorless crystalline solid with a melting point of approximately 85°C and a boiling point around 300°C under standard pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF. Its density is about 1.05 g/cm³ at room temperature.

From an environmental perspective, 119246-82-1 has been shown to exhibit low toxicity towards aquatic organisms under normal usage conditions. However, like many organoboranes, it requires careful handling due to its potential reactivity with moisture and oxygen in air.

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